Cas no 1355241-50-7 (5-bromo-2-chloro-1,3thiazolo5,4-bpyridine)

• Product Name: 5-bromo-2-chloro-1,3thiazolo5,4-bpyridine
• CAS No: 1355241-50-7
• MF: C₆H₂BrClN₂S
• MW: 249.515477657318
• MDL: MFCD23162477
• CID: 2951199
• PubChem ID: 118798467
• Update Time: 2025-05-25

5-bromo-2-chloro-1,3thiazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-溴-2-氯噻唑并[5,4-B]吡啶
• 5-Bromo-2-chlorothiazolo[5,4-b]pyridine
• 5-BroMo-2-chloro-thiazolo[5,4-b]pyridine
• 5-BROMO-2-CHLORO-[1,3]THIAZOLO[5,4-B]PYRIDINE
• BrC1=CC=C2C(=N1)SC(=N2)Cl
• MFCD23162477
• DB-168464
• 1355241-50-7
• AS-64615
• EN300-7387542
• AKOS027255854
• W11372
• SCHEMBL19434923
• DTXSID201278971
• 5-bromo-2-chloro-1,3thiazolo5,4-bpyridine

• MDL： MFCD23162477
• Inchi： 1S/C6H2BrClN2S/c7-4-2-1-3-5(10-4)11-6(8)9-3/h1-2H
• InChI Key： SDZVRGYHXUIPEL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=N1)SC(=N2)Cl

Computed Properties

• Exact Mass: 247.88106 g/mol
• Monoisotopic Mass: 247.88106 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54
• Molecular Weight: 249.52

Additional information on 5-bromo-2-chloro-1,3thiazolo5,4-bpyridine

Comprehensive Overview of 5-Bromo-2-chloro-1,3-thiazolo[5,4-b]pyridine (CAS No. 1355241-50-7)

5-Bromo-2-chloro-1,3-thiazolo[5,4-b]pyridine is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1355241-50-7, this compound is often searched alongside terms like "thiazolo[5,4-b]pyridine derivatives", "halogenated heterocycles synthesis", and "applications in drug discovery". Its molecular framework combines a thiazole ring fused with a pyridine moiety, making it a versatile scaffold for designing bioactive molecules.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 5-bromo-2-chloro-1,3-thiazolo[5,4-b]pyridine. Researchers frequently inquire about its synthetic routes, spectroscopic characterization, and potential as a kinase inhibitor precursor. The compound’s halogenated structure aligns with current demands for fragment-based drug design (FBDD), where bromo- and chloro-substituents serve as handles for further functionalization via cross-coupling reactions.

From an SEO perspective, queries such as "buy 5-bromo-2-chloro-1,3-thiazolo[5,4-b]pyridine" or "suppliers of CAS 1355241-50-7" reflect commercial demand. However, deeper scientific discussions often revolve around its X-ray crystallography data, solubility profiles, and role in medicinal chemistry. Notably, its thiazolo[5,4-b]pyridine core is analogous to motifs found in FDA-approved drugs, sparking investigations into its antibacterial and anticancer potentials.

In analytical chemistry, HPLC purification methods for CAS 1355241-50-7 are widely documented, addressing purity concerns critical for preclinical studies. The compound’s stability under physiological conditions and metabolic pathways are also hot topics, particularly for researchers optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties. Collaborative studies highlight its utility in high-throughput screening (HTS) libraries, underscoring its relevance in modern drug development pipelines.

Environmental scientists explore 5-bromo-2-chloro-1,3-thiazolo[5,4-b]pyridine from a sustainability angle, evaluating biodegradation and ecotoxicology profiles. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Meanwhile, computational chemists leverage molecular docking simulations to predict its interactions with biological targets, a method increasingly integrated with machine learning algorithms.

In summary, 5-bromo-2-chloro-1,3-thiazolo[5,4-b]pyridine (1355241-50-7) exemplifies the intersection of traditional synthetic chemistry and cutting-edge biomedical applications. Its multifaceted utility ensures continued relevance across disciplines, from material science to precision medicine, while adhering to ethical and regulatory standards.